Cas no 869631-35-6 (Acetamide, N-(4'-methoxy-5-methyl[1,1'-biphenyl]-2-yl)-)

• Product Name: Acetamide, N-(4'-methoxy-5-methyl[1,1'-biphenyl]-2-yl)-
• CAS No: 869631-35-6
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 4266540
• PubChem ID: 86081521
• Update Time: 2025-04-24

Acetamide, N-(4'-methoxy-5-methyl[1,1'-biphenyl]-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4'-methoxy-5-methyl[1,1'-biphenyl]-2-yl)-
• 869631-35-6
• HS-4959
• N-(4'-Methoxy-5-methyl-[1,1'-biphenyl]-2-yl)acetamide
• N-{4'-methoxy-5-methyl-[1,1'-biphenyl]-2-yl}acetamide
• 2-Acetamino-5-methyl-4'-methoxybiphenyl

• Inchi： 1S/C16H17NO2/c1-11-4-9-16(17-12(2)18)15(10-11)13-5-7-14(19-3)8-6-13/h4-10H,1-3H3,(H,17,18)
• InChI Key： CKHNGESBTQCAOO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=C(C)C=CC=1NC(C)=O

Computed Properties

• Exact Mass: 255.125928785Da
• Monoisotopic Mass: 255.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų